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Compound of Interest

Compound Name: 17-Pentatriacontene

Cat. No.: B11968228 Get Quote

Technical Support Center: Analysis of 17-
Pentatriacontene
This technical support guide provides detailed information and troubleshooting advice for the

gas chromatographic (GC) analysis of 17-Pentatriacontene, a long-chain alkene. It is intended

for researchers, scientists, and professionals in drug development and related fields.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of 17-Pentatriacontene relevant to GC analysis?

A1: Understanding the chemical properties of 17-Pentatriacontene is crucial for selecting the

appropriate GC column and developing a suitable analytical method. It is a long-chain alkene

with the molecular formula C35H70.[1][2][3] Its high molecular weight of approximately 490.9

g/mol and a very high boiling point of around 554°C dictate the need for a high-temperature GC

setup.[3][4] As a hydrocarbon, it is a non-polar compound.

Q2: What is the most critical factor to consider when selecting a GC column for 17-
Pentatriacontene analysis?

A2: The most critical factor is the column's thermal stability. Due to the high boiling point of 17-
Pentatriacontene, the GC oven will need to reach high temperatures to ensure its elution from

the column.[5][6] Therefore, a column specifically designed for high-temperature applications is
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essential to prevent stationary phase bleed and ensure a stable baseline and long column

lifetime.[5][6]

Q3: What type of stationary phase is recommended for analyzing 17-Pentatriacontene?

A3: A non-polar stationary phase is the industry standard for the separation of non-polar

compounds like alkanes and alkenes.[7] The principle of "like dissolves like" applies here,

where a non-polar analyte interacts best with a non-polar stationary phase. This interaction

results in a separation that is primarily based on the boiling points of the analytes.[7] A 100%

dimethylpolysiloxane stationary phase is a common and effective choice.[4][8]

Recommended GC Columns
For the analysis of high molecular weight hydrocarbons such as 17-Pentatriacontene, several

commercially available high-temperature GC columns are suitable. The following table

summarizes some recommended options:

Column Name Manufacturer
Stationary
Phase

Max
Temperature
(°C)

Key Features

DB-1ht Agilent

100%

Dimethylpolysilox

ane

400

High thermal

stability, low

bleed, robust for

high-boiling

compounds.[4][8]

Zebron ZB-1HT

Inferno
Phenomenex

100%

Dimethylpolysilox

ane

430

Very high-

temperature limit,

provides true

boiling point

separation.[9]

Rxi-1HT Restek

100%

Dimethylpolysilox

ane

400

Excellent

inertness, ultra-

low bleed, and

reproducible

retention.[1][2][3]
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Experimental Protocol
The following is a detailed experimental protocol that can be used as a starting point for the

analysis of 17-Pentatriacontene. This method is adapted from a standard procedure for the

analysis of C7-C40 saturated alkanes, which has very similar chromatographic requirements.

[10]

Instrumentation:

Gas Chromatograph with Flame Ionization Detector (GC-FID)

High-temperature capillary column (e.g., Agilent J&W DB-1ht, 15 m x 0.25 mm ID x 0.1 µm

film thickness)[6]

GC Parameters:

Parameter Value

Injector Temperature 350°C

Injection Mode Split (e.g., 100:1 ratio)

Injection Volume 1 µL

Carrier Gas Helium or Hydrogen

Flow Rate Constant flow, ~2 mL/min

Oven Program

   Initial Temperature 40°C

   Initial Hold Time 1 minute

   Ramp Rate 30°C/min

   Final Temperature 350°C

   Final Hold Time 11 minutes

Detector Temperature 350°C
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Note: This is a starting point and may require optimization for your specific instrument and

sample.

GC Column Selection Workflow

Analyte: 17-Pentatriacontene

High Boiling Point (~554°C)
Non-Polar

High Molecular Weight (~490.9 g/mol)

High Thermal Stability (>400°C) Non-Polar Stationary Phase

High-Temperature GC Column 100% Dimethylpolysiloxane

Select Column (e.g., DB-1ht, ZB-1HT, Rxi-1HT)

Method Development &
Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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